Cas no 329929-16-0 (2-[(3-Ethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide)

• Product Name: 2-[(3-Ethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide
• CAS No: 329929-16-0
• MF: C₁₈H₁₆FN₃O₂S
• MW: 357.40194606781
• CID: 5019458
• Update Time: 2025-06-08

2-[(3-Ethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(3-ethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide
• 2-((3-Ethyl-4-oxo-3,4-dihydro-2-quinazolinyl)sulfanyl)-N-(4-fluorophenyl)acetamide
• 2-((3-Ethyl-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-(4-fluorophenyl)acetamide
• 2-[(3-ethyl-4-oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-(4-fluorophenyl)acetamide
• BAS 02538918
• MLS001165870
• HMS2878P10
• SMR000550421
• ST007459
• 2-(3-ethyl-4-oxo(3-hydro
• 2-[(3-Ethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C18H16FN3O2S/c1-2-22-17(24)14-5-3-4-6-15(14)21-18(22)25-11-16(23)20-13-9-7-12(19)8-10-13/h3-10H,2,11H2,1H3,(H,20,23)
• InChI Key： RBTUJGRBLKYPKE-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)F)=O)C1=NC2C=CC=CC=2C(N1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 534
• XLogP3: 3.2
• Topological Polar Surface Area: 87.1

Additional information on 2-[(3-Ethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide

Comprehensive Overview of 2-[(3-Ethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide (CAS No. 329929-16-0)

The compound 2-[(3-Ethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide (CAS No. 329929-16-0) is a quinazoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a sulfanyl linkage and a fluorophenyl moiety, has garnered attention for its possible applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, which could pave the way for novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 329929-16-0 has surged due to their versatility in medicinal chemistry. The quinazolinone core of this compound is known for its role in modulating enzyme inhibition and receptor binding, making it a valuable scaffold for designing targeted therapies. The inclusion of a 4-fluorophenyl group further enhances its potential, as fluorine atoms often improve pharmacokinetic properties such as metabolic stability and membrane permeability.

One of the most searched topics related to 2-[(3-Ethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide is its potential role in cancer research. Studies suggest that quinazoline derivatives may exhibit anti-proliferative effects against certain cancer cell lines. While 329929-16-0 is still under investigation, its structural analogs have shown promise in tyrosine kinase inhibition, a mechanism critical for precision medicine approaches. This aligns with the growing interest in personalized therapeutics and small-molecule inhibitors.

Another area of interest is the compound's potential application in neurodegenerative disease research. The sulfanyl-acetamide moiety may interact with neurotransmitter receptors or oxidative stress pathways, which are key targets in conditions like Alzheimer's and Parkinson's diseases. Given the rising global prevalence of these disorders, 329929-16-0 could contribute to the development of neuroprotective agents.

From a synthetic chemistry perspective, the compound's CAS No. 329929-16-0 is often associated with queries about scalable synthesis and purity optimization. Researchers are exploring efficient routes to produce high-purity batches, as impurities can significantly impact biological assay outcomes. Advanced techniques like HPLC purification and crystallization are frequently discussed in this context.

Environmental and green chemistry considerations are also relevant to 2-[(3-Ethyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide. As sustainability becomes a priority, scientists are investigating solvent-free synthesis and catalytic methods to reduce waste and energy consumption during production. This aligns with broader trends in eco-friendly pharmaceutical manufacturing.

In summary, 329929-16-0 represents a compelling case study in modern drug discovery. Its multifaceted applications—from oncology to neurology—coupled with its synthetic versatility, make it a compound of enduring interest. As research progresses, this quinazoline derivative may well emerge as a cornerstone in the next generation of bioactive small molecules.